Cas no 6289-53-8 (3,4-dimethyl-3,4-dihydro-2h-naphthalen-1-one)

• Product Name: 3,4-dimethyl-3,4-dihydro-2h-naphthalen-1-one
• CAS No: 6289-53-8
• MF: C₁₂H₁₄O
• MW: 174.238963603973
• CID: 1641418
• PubChem ID: 221290
• Update Time: 2025-04-21

3,4-dimethyl-3,4-dihydro-2h-naphthalen-1-one Chemical and Physical Properties

Names and Identifiers

• 3,4-dimethyl-3,4-dihydro-2h-naphthalen-1-one
• 3,4-Dimethyl-1-oxo-tetralin
• 3,4-dimethyl-3,4-dihydronaphthalen-1(2h)-one
• 3,4-Dimethyl-3,4-dihydro-2H-naphthalin-1-on
• AR-1E9266
• AC1Q6JBB
• HMS3091B15
• NSC5682
• AC1L5A1S
• 4-Oxo-1.2-dimethyl-1.2.3.4-tetrahydro-naphthalin
• CTK5B6524
• 4-Oxo-1.2-dimethyl-tetralin
• 3.4-Dimethyl-tetralon-(1)
• MLS002637830
• 3,4-Dimethyl-1-oxo-tetralin; 3,4-dimethyl-3,4-dihydronaphthalen-1(2h)-one; 3,4-Dimethyl-3,4-dihydro-2H-naphthalin-1-on; AR-1E9266; AC1Q6JBB; HMS3091B15; NSC5682; AC1L5A1S; 4-Oxo-1.2-dimethyl-1.2.3.4-tetrahydro-naphthalin; CTK5B6524; 4-Oxo-1.2-dimethyl-tetralin; 3.4-Dimethyl-tetralon-(1); MLS002637830;
• NSC-5682
• CHEMBL1886297
• DTXSID40278009
• SMR001547342
• 6289-53-8

• Inchi： 1S/C12H14O/c1-8-7-12(13)11-6-4-3-5-10(11)9(8)2/h3-6,8-9H,7H2,1-2H3
• InChI Key： FKYUFNAINXVQNS-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2C(C)C(C)C1

Computed Properties

• Exact Mass: 174.10452
• Monoisotopic Mass: 174.104
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 1.008
• Boiling Point: 260.5°C at 760 mmHg
• Flash Point: 104.6°C
• Refractive Index: 1.52
• PSA: 17.07
• LogP: 3.01260

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins Tetralins
• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins